N-(3,4-dimethylphenyl)-2-(2-methyl-4-nitro-1H-imidazol-1-yl)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(2-methyl-4-nitroimidazol-1-yl)acetamide
• InChI: InChI=1S/C14H16N4O3/c1-9-4-5-12(6-10(9)2)16-14(19)8-17-7-13(18(20)21)15-11(17)3/h4-7H,8H2,1-3H3,(H,16,19)
• InChI Key: NHCNITKAJPAPFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C=C(N=C2C)[N+](=O)[O-])C
• Molecular Formula: C14H16N4O3
• DSSTOX Substance ID: DTXSID301322999
• Molecular Weight: 288.30 g/mol
• Solubility: 14.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 371215-09-7

Description

N-(3,4-dimethylphenyl)-2-(2-methyl-4-nitro-1H-imidazol-1-yl)acetamide, also known as DMNAA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMNAA belongs to the imidazole class of compounds and has been found to possess various biological properties that make it suitable for use in various fields of research.

Mechanism of Action

N-(3,4-dimethylphenyl)-2-(2-methyl-4-nitro-1H-imidazol-1-yl)acetamide exerts its biological effects through the inhibition of various enzymes and signaling pathways involved in inflammation, oxidative stress, and cancer progression. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. N-(3,4-dimethylphenyl)-2-(2-methyl-4-nitro-1H-imidazol-1-yl)acetamide also inhibits the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-2-(2-methyl-4-nitro-1H-imidazol-1-yl)acetamide has been found to exhibit various biochemical and physiological effects that make it suitable for use in various fields of research. It has been found to possess anti-inflammatory effects by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. N-(3,4-dimethylphenyl)-2-(2-methyl-4-nitro-1H-imidazol-1-yl)acetamide also exhibits antioxidant effects by scavenging free radicals and reducing oxidative stress. Additionally, it has been found to possess anti-cancer effects by inhibiting the proliferation and migration of cancer cells.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-2-(2-methyl-4-nitro-1H-imidazol-1-yl)acetamide possesses various advantages and limitations for use in lab experiments. One of the advantages is its ability to inhibit the activity of various enzymes and signaling pathways involved in inflammation and cancer progression. This makes it suitable for use in various fields of research, including drug development. However, one of the limitations is its potential toxicity, which requires careful dosing and monitoring to avoid adverse effects.

Future Directions

There are various future directions for research on N-(3,4-dimethylphenyl)-2-(2-methyl-4-nitro-1H-imidazol-1-yl)acetamide. One of the future directions is to explore its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative diseases. Another future direction is to optimize its chemical structure to improve its efficacy and reduce its toxicity. Additionally, further studies are needed to understand its mechanism of action and identify potential targets for drug development.
Conclusion:
In conclusion, N-(3,4-dimethylphenyl)-2-(2-methyl-4-nitro-1H-imidazol-1-yl)acetamide is a promising chemical compound with various biological properties that make it suitable for use in various fields of research. It possesses anti-inflammatory, antioxidant, anti-cancer, and anti-microbial properties, making it a potential candidate for drug development. However, further studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

N-(3,4-dimethylphenyl)-2-(2-methyl-4-nitro-1H-imidazol-1-yl)acetamide can be synthesized through a multi-step process involving the reaction of 3,4-dimethylaniline with 2-methyl-4-nitroimidazole in the presence of acetic anhydride and a catalyst. The resulting product is then purified through recrystallization to obtain pure N-(3,4-dimethylphenyl)-2-(2-methyl-4-nitro-1H-imidazol-1-yl)acetamide.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-(2-methyl-4-nitro-1H-imidazol-1-yl)acetamide has been extensively studied for its potential therapeutic applications in various fields of research. It has been found to possess anti-inflammatory, antioxidant, anti-cancer, and anti-microbial properties, making it a promising candidate for drug development.